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Compound of Interest

Compound Name:
Raloxifene dimethyl ester

hydrochloride

Cat. No.: B8525927 Get Quote

Raloxifene Dimethyl Ester Hydrochloride: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Raloxifene dimethyl ester
hydrochloride, a significant analog of Raloxifene. This document outlines its fundamental

chemical properties, and serves as a resource for professionals engaged in pharmacological

research and development.

Core Chemical and Physical Data
Raloxifene dimethyl ester hydrochloride is a derivative of the selective estrogen receptor

modulator (SERM), Raloxifene. The following table summarizes its key quantitative data.

Property Value Source

CAS Number 84449-82-1 [1][2][3]

Molecular Weight 594.12 g/mol [1][2][3]

Molecular Formula C₃₂H₃₂ClNO₆S [1][2]
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Understanding Raloxifene and its Analogs
Raloxifene itself is a well-characterized SERM that exhibits tissue-selective estrogenic and anti-

estrogenic activities. It is known to interact with estrogen receptors (ERα and ERβ), leading to

differential gene expression and physiological effects in various tissues. While it acts as an

estrogen agonist in bone, contributing to its anti-osteoporotic effects, it functions as an

antagonist in breast and uterine tissues.

Raloxifene dimethyl ester hydrochloride, as an analog, is primarily utilized in research

settings to explore the structure-activity relationships of Raloxifene and its derivatives. The

modification of the parent compound to its dimethyl ester form can influence properties such as

solubility, metabolic stability, and receptor binding affinity, providing valuable insights for the

design of new therapeutic agents.

Experimental Considerations and Methodologies
The study of Raloxifene and its analogs involves a range of experimental protocols to elucidate

their mechanisms of action and pharmacological profiles. Below are generalized methodologies

commonly employed in the preclinical evaluation of such compounds.

In Vitro Estrogen Receptor Binding Assays
A fundamental experiment to characterize a SERM is to determine its binding affinity for

estrogen receptors.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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